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Compound of Interest

Compound Name: Ac-VDVAD-CHO

Cat. No.: B069773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-VDVAD-CHO, or N-Acetyl-L-valyl-L-aspartyl-L-valyl-L-alanyl-L-aspartal, is a synthetic

peptide aldehyde that acts as a potent, reversible inhibitor of caspase-2 and caspase-3.

Caspases are a family of cysteine proteases that play crucial roles in the apoptotic pathway. By

targeting specific caspases, Ac-VDVAD-CHO allows for the detailed study of their function in

programmed cell death and the exploration of their potential as therapeutic targets in various

diseases. These application notes provide detailed protocols for the reconstitution, storage, and

use of Ac-VDVAD-CHO in common research applications.

Product Information
Property Value

Full Name
N-Acetyl-L-valyl-L-aspartyl-L-valyl-L-alanyl-L-

aspartal

Abbreviation Ac-VDVAD-CHO

Target(s) Caspase-2, Caspase-3

Appearance Lyophilized powder

Storage (Powder) -20°C
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Reconstitution of Ac-VDVAD-CHO
Proper reconstitution of the lyophilized Ac-VDVAD-CHO powder is critical for its stability and

activity. Based on the solubility of similar peptide aldehyde caspase inhibitors, high-quality,

anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Materials:

Ac-VDVAD-CHO lyophilized powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Protocol:

Before opening, bring the vial of Ac-VDVAD-CHO powder to room temperature to prevent

condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration. A common stock concentration is 10 mM.

To prepare a 10 mM stock solution from 1 mg of powder (Molecular Weight: 543.5 g/mol ),

add 184 µL of DMSO.

Gently vortex or pipette the solution to ensure the peptide is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.

Storage of Ac-VDVAD-CHO Solutions
The stability of the reconstituted Ac-VDVAD-CHO is dependent on proper storage conditions.
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Solution Type
Storage
Temperature

Shelf Life
Special
Instructions

Lyophilized Powder -20°C
As specified by the

manufacturer
Keep desiccated.

Stock Solution in

DMSO
-20°C or -80°C

Up to 6 months at

-80°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Working Dilutions Prepare fresh daily N/A

Dilute in appropriate

aqueous buffer

immediately before

use.

Experimental Protocols
In Vitro Caspase Inhibition Assay
This protocol outlines a general procedure for measuring the inhibitory activity of Ac-VDVAD-
CHO against purified caspase-2 or caspase-3.

Materials:

Recombinant active caspase-2 or caspase-3

Fluorogenic caspase substrate (e.g., Ac-VDVAD-AMC for caspase-2, Ac-DEVD-AMC for

caspase-3)

Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

Ac-VDVAD-CHO stock solution (in DMSO)

96-well black microplate

Fluorometric plate reader

Protocol:
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Prepare serial dilutions of Ac-VDVAD-CHO in Assay Buffer. Also, prepare a vehicle control

(DMSO in Assay Buffer).

In a 96-well plate, add the diluted inhibitor or vehicle control.

Add the purified active caspase enzyme to each well and incubate for 15-30 minutes at 37°C

to allow the inhibitor to bind to the enzyme.

Initiate the reaction by adding the fluorogenic caspase substrate to each well.

Immediately measure the fluorescence intensity over time using a plate reader with

appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm

emission for AMC-based substrates).

Calculate the rate of substrate cleavage and determine the IC50 value for Ac-VDVAD-CHO.

Inhibition of Apoptosis in Cell Culture
This protocol describes the use of Ac-VDVAD-CHO to inhibit apoptosis in a cell-based assay.

Materials:

Cells of interest cultured in appropriate media

Apoptosis-inducing agent (e.g., staurosporine, TNF-α)

Ac-VDVAD-CHO stock solution (in DMSO)

Cell culture medium

Apoptosis detection kit (e.g., Annexin V/Propidium Iodide staining, Caspase-3 activity assay)

Flow cytometer or fluorescence microscope

Protocol:

Seed cells in a multi-well plate and allow them to adhere overnight.
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Pre-treat the cells with various concentrations of Ac-VDVAD-CHO (e.g., 10-100 µM) for 1-2

hours before inducing apoptosis. Include a vehicle control (DMSO).

Induce apoptosis by adding the apoptosis-inducing agent to the cell culture medium.

Incubate the cells for the desired period to allow for the induction of apoptosis.

Harvest the cells and assess apoptosis using a chosen method (e.g., Annexin V staining

followed by flow cytometry).

Analyze the results to determine the effect of Ac-VDVAD-CHO on inhibiting apoptosis.

Visualizations
Ac-VDVAD-CHO Reconstitution Workflow

Start: Lyophilized Ac-VDVAD-CHO

Equilibrate vial to room temperature

Add anhydrous DMSO to desired concentration

Vortex or pipette to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized Ac-VDVAD-CHO.
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Caption: Ac-VDVAD-CHO reversibly binds to the active site of caspases.

To cite this document: BenchChem. [Application Notes and Protocols for Ac-VDVAD-CHO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069773#reconstituting-and-storing-ac-vdvad-cho]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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